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Compound of Interest

Compound Name:
4-(1-Bromoethyl)-1,1-

dimethylcyclohexane

Cat. No.: B1376786 Get Quote

This guide provides immediate, essential safety and logistical information for handling 4-(1-
Bromoethyl)-1,1-dimethylcyclohexane in a laboratory setting. The following procedures are

based on the known hazards of similar brominated organic compounds and general best

practices for handling alkyl halides.

Chemical Profile:

IUPAC Name: 4-(1-Bromoethyl)-1,1-dimethylcyclohexane

CAS Number: 1541820-82-9[1]

Molecular Formula: C10H19Br

Molecular Weight: 219.16 g/mol

Hazard Assessment:

While a specific Safety Data Sheet (SDS) for 4-(1-Bromoethyl)-1,1-dimethylcyclohexane is

not readily available, data from the structurally similar compound 4-Bromo-1,1-

dimethylcyclohexane indicates the following potential hazards[2]:

Acute Toxicity (Oral): Harmful if swallowed.

Skin Corrosion/Irritation: Causes skin irritation.
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Eye Damage/Irritation: Causes serious eye irritation.

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.

Laboratories should handle this compound with the assumption that it is a hazardous

substance, taking all necessary precautions to minimize exposure.[3]

Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment for handling 4-(1-
Bromoethyl)-1,1-dimethylcyclohexane. Proper selection and use of PPE are critical to

minimizing exposure.[4]
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Body Part PPE Item
Material/Specificati
on

Purpose

Eyes/Face
Safety Goggles &

Face Shield

Chemical splash

goggles meeting ANSI

Z87.1 standards. A

face shield should be

worn over goggles

when there is a risk of

splashing.[5]

Protects against

chemical splashes

and vapors.

Hands
Chemical-Resistant

Gloves

Nitrile or Neoprene

gloves are generally

recommended for

halogenated

hydrocarbons.[4][6]

Always consult the

glove manufacturer's

resistance guide for

the specific chemical.

[5]

Prevents skin contact

and absorption.

Body Laboratory Coat

Flame-resistant

material (e.g., Nomex)

over cotton-based

clothing.[5][7]

Protects skin and

clothing from splashes

and spills.

Respiratory
Respirator (if

necessary)

An air-purifying

respirator with an

organic vapor

cartridge may be

required if work is not

performed in a

certified chemical

fume hood or if

exposure limits are

exceeded.[5]

Prevents inhalation of

harmful vapors.
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Feet Closed-Toe Shoes
Chemical-resistant

material.

Protects feet from

spills.

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is essential for the safe handling of 4-(1-
Bromoethyl)-1,1-dimethylcyclohexane.

Preparation and Precaution:

Review the Safety Data Sheet (SDS) for similar compounds to understand the potential

hazards.[3]

Ensure all necessary PPE is available and in good condition.[8]

Work in a well-ventilated area, preferably within a certified chemical fume hood.[9][10]

Locate the nearest emergency eyewash station and safety shower before beginning work.

Remove all unnecessary items from the work area to prevent contamination and clutter.[8]

Handling and Transfer:

Use the smallest practical quantity of the chemical.[7]

When transferring the liquid, do so slowly and carefully to avoid splashing.

Keep the container tightly closed when not in use to prevent the release of vapors.

Use compatible equipment (e.g., glass, stainless steel) for handling and transfer.

In Case of a Spill:

Evacuate the immediate area if the spill is large or in a poorly ventilated space.

For small spills within a fume hood, use an inert absorbent material (e.g., vermiculite,

sand) to contain the spill.
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Place the absorbed material into a sealed, labeled container for hazardous waste

disposal.

Clean the spill area with an appropriate solvent, followed by soap and water.

Disposal Plan
Proper disposal of 4-(1-Bromoethyl)-1,1-dimethylcyclohexane and contaminated materials is

crucial to prevent environmental contamination and ensure regulatory compliance.

Waste Collection:

Collect all waste containing this compound in a designated, properly labeled, and sealed

container for halogenated organic waste.[11] Do not mix with other waste streams.

This includes excess reagent, reaction byproducts, and contaminated materials such as

gloves, absorbent pads, and disposable labware.

Disposal Method:

Dispose of the collected hazardous waste through a licensed environmental waste

management company.

Incineration at a hazardous waste facility equipped with scrubbers to handle halogenated

byproducts is a common disposal method for brominated compounds.[12][13]

Never dispose of this chemical down the drain or in regular trash.[14]

Regulatory Compliance:

All disposal activities must comply with local, state, and federal regulations for hazardous

waste.[12]

Workflow Diagram
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Caption: Workflow for handling 4-(1-Bromoethyl)-1,1-dimethylcyclohexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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